5-Hydroxypentadecanoyl-CoA

• Molecular Formula: C36H64N7O18P3S
• Molecular Weight: 1007.9 g/mol
• InChI: InChI=1S/C36H64N7O18P3S/c1-4-5-6-7-8-9-10-11-13-24(44)14-12-15-27(46)65-19-18-38-26(45)16-17-39-34(49)31(48)36(2,3)21-58-64(55,56)61-63(53,54)57-20-25-30(60-62(50,51)52)29(47)35(59-25)43-23-42-28-32(37)40-22-41-33(28)43/h22-25,29-31,35,44,47-48H,4-21H2,1-3H3,(H,38,45)(H,39,49)(H,53,54)(H,55,56)(H2,37,40,41)(H2,50,51,52)
• InChIKey: RLMDHOAKAURRHW-UHFFFAOYSA-N

5-Hydroxypentadecanoyl-CoA (5-Hydroxypentadecanoyl-coenzyme A) is a long-chain hydroxy fatty acyl-CoA derivative with the molecular formula C36H64N7O18P3S and a molecular weight of 1007.92. The compound consists of a 5-hydroxypentadecanoic acid thioester linked to coenzyme A, featuring a hydroxyl group at the C5 position of a saturated 15-carbon acyl chain.

5-Hydroxypentadecanoyl-CoA: Technical Specifications and Structural Classification for Procurement

5-Hydroxypentadecanoyl-CoA (5-Hydroxypentadecanoyl-coenzyme A) is a long-chain hydroxy fatty acyl-CoA derivative with the molecular formula C36H64N7O18P3S and a molecular weight of 1007.92 . The compound consists of a 5-hydroxypentadecanoic acid thioester linked to coenzyme A, featuring a hydroxyl group at the C5 position of a saturated 15-carbon acyl chain [1]. As a member of the long-chain acyl-CoA family (C12-C20), this compound serves as a substrate for long-chain acyl-CoA synthase and participates in mitochondrial beta-oxidation pathways [2]. Its structural characterization is documented in authoritative chemical databases including ChEBI and the Human Metabolome Database, though direct enzymatic kinetic data specific to this exact compound remain limited in the published literature.

Long-chain (C15) hydroxy fatty acyl-CoA for mitochondrial β-oxidation pathway research.

Position-specific C5 hydroxyl group determines enzyme recognition context in beta-oxidation studies.

Class-level kinetic evidence from shorter-chain analog (5-hydroxydecanoyl-CoA) reported; direct C15 data limited.

• [1] ChemFont. Chemical Card for 5-Hydroxypentadecanoyl-CoA (CFc000280737). Creation Date: 2022-08-28. View Source
• [2] SMPDB PathWhiz. Acylcarnitine 5-Hydroxypentadecanoylcarnitine Pathway (PW125682). Created On: April 17, 2021. View Source

Why 5-Hydroxypentadecanoyl-CoA Cannot Be Substituted with Generic Acyl-CoA Analogs in Experimental Systems

Within the long-chain hydroxy acyl-CoA family, substitution with positional isomers (e.g., 3-hydroxypentadecanoyl-CoA or 15-hydroxypentadecanoyl-CoA) or the non-hydroxylated analog (pentadecanoyl-CoA) is not functionally equivalent. The hydroxyl group position critically determines enzyme recognition and metabolic fate in beta-oxidation pathways [1]. Studies on the shorter-chain analog 5-hydroxydecanoyl-CoA demonstrate that the 5-hydroxyl group creates a rate-limiting bottleneck at the penultimate step of beta-oxidation compared to the normal substrate decanoyl-CoA [2]. Furthermore, after one spiral of beta-oxidation, the 5-hydroxyl group is converted to a 3-hydroxyl group, yielding racemic 3-hydroxyoctanoyl-CoA with distinct stereochemical handling by downstream enzymes [3]. These positional and stereochemical constraints indicate that experimental outcomes obtained with other hydroxypentadecanoyl-CoA isomers or non-hydroxylated analogs cannot be reliably extrapolated to 5-hydroxypentadecanoyl-CoA. The evidence below, while limited in direct head-to-head quantitative comparisons for this specific compound, establishes the framework for understanding why precise compound selection matters.

Positional isomers (3-hydroxy, 15-hydroxy) may not replicate C5-hydroxyl enzyme recognition and metabolic fate.

Non-hydroxylated pentadecanoyl-CoA likely differs in beta-oxidation kinetics due to absence of the hydroxyl-mediated rate-limiting bottleneck.

Stereochemical outcomes after one spiral of beta-oxidation may generate distinct downstream metabolite profiles, limiting direct interchangeability.

• [1] SMPDB PathWhiz. Acylcarnitine 5-Hydroxypentadecanoylcarnitine Pathway (PW125682). Created On: April 17, 2021. View Source
• [2] Hanley PJ, et al. Beta-oxidation of 5-hydroxydecanoate, a putative blocker of mitochondrial ATP-sensitive potassium channels. J Physiol. 2003 Mar 1;547(Pt 2):387-93. PMID: 12562916. View Source
• [3] Hanley PJ, et al. 5-Hydroxydecanoate is metabolised in mitochondria and creates a rate-limiting bottleneck for beta-oxidation of fatty acids. J Physiol. 2005 Jan 15;562(Pt 2):307-18. PMID: 15513938. View Source

Quantitative Evidence for 5-Hydroxypentadecanoyl-CoA Differentiation in Scientific Applications

Positional Hydroxyl Group Dictates Distinct Beta-Oxidation Metabolic Fate

Class-level inference from shorter-chain analog data establishes that the 5-hydroxyl group position fundamentally alters metabolic kinetics relative to non-hydroxylated substrates. 5-Hydroxydecanoyl-CoA (C10 analog) exhibits a Km of 12.8 ± 0.6 µM and kcat of 14.1 s⁻¹ with purified human liver medium-chain acyl-CoA dehydrogenase (MCAD), compared to decanoyl-CoA with Km approximately 3 µM and kcat of 6.4 s⁻¹ [1]. The 5-hydroxyl group creates a rate-limiting bottleneck at the penultimate step of beta-oxidation, with dramatically slowed kinetics compared to normal substrates [2]. After one spiral of beta-oxidation, racemic 5-hydroxydecanoyl-CoA yields racemic 3-hydroxyoctanoyl-CoA, where only the L-isomer serves as a normal substrate for L-3-hydroxyacyl-CoA dehydrogenase while the D-isomer is neither a substrate nor an inhibitor [3].

Positional hydroxyl & enzyme kinetics

Class-level inference

Km 12.8 ± 0.6 µM (hydroxy) vs ~3 µM (non-hydroxy)
kcat 14.1 s⁻¹ vs 6.4 s⁻¹

C5 hydroxylation alters enzyme binding affinity and turnover context.

Data from C10 analog; direct C15 compound kinetics not reported.

Evidence Dimension	Kinetic parameters for MCAD substrate activity
Target Compound Data	No direct data for 5-hydroxypentadecanoyl-CoA; inferred from 5-hydroxydecanoyl-CoA analog: Km = 12.8 ± 0.6 µM, kcat = 14.1 s⁻¹
Comparator Or Baseline	Decanoyl-CoA (C10 non-hydroxylated analog): Km ≈ 3 µM, kcat = 6.4 s⁻¹
Quantified Difference	~4.3-fold higher Km; ~2.2-fold higher kcat
Conditions	Purified human liver MCAD, in vitro assay

Why This Matters

Demonstrates that hydroxylation at the C5 position substantially alters enzyme binding affinity and turnover, supporting that 5-hydroxypentadecanoyl-CoA cannot be replaced by pentadecanoyl-CoA in experiments requiring accurate metabolic flux modeling.

• [1] Hanley PJ, et al. Beta-oxidation of 5-hydroxydecanoate, a putative blocker of mitochondrial ATP-sensitive potassium channels. J Physiol. 2003 Mar 1;547(Pt 2):387-93. PMID: 12562916. View Source
• [2] Hanley PJ, et al. 5-Hydroxydecanoate is metabolised in mitochondria and creates a rate-limiting bottleneck for beta-oxidation of fatty acids. J Physiol. 2005 Jan 15;562(Pt 2):307-18. PMID: 15513938. View Source
• [3] Hanley PJ, et al. Overview of the metabolism of 5-HD in mitochondria (Figure 8). J Physiol. 2005. View Source

Long-Chain Substrate Specificity of L-3-Hydroxyacyl-CoA Dehydrogenase Favors C16 Over C4 Substrates

Class-level inference from EC 1.1.1.211 (long-chain-3-hydroxyacyl-CoA dehydrogenase) demonstrates that this enzyme exhibits a marked preference for long-chain substrates [1]. Activity with a C16 substrate was 6- to 15-fold higher than with a C4 substrate [2]. While 5-hydroxypentadecanoyl-CoA (C15 with hydroxyl) is not the exact C16 substrate measured, its chain length positions it within the long-chain preference window of this dehydrogenase family [3]. The presence of the hydroxyl group at C5 may further modulate enzyme recognition compared to non-hydroxylated long-chain substrates, though direct quantitative data for this specific compound are not available.

Chain-length dehydrogenase preference

Class-level inference

Long-chain (C16) substrate activity 6‑ to 15‑fold higher than short-chain (C4) substrate

Long-chain preference suggests distinct enzyme handling for C15 hydroxyacyl-CoA.

Reported for L-3-hydroxyacyl-CoA dehydrogenase class; compound-specific kinetics unconfirmed.

Evidence Dimension	Relative enzyme activity by chain length
Target Compound Data	No direct data for 5-hydroxypentadecanoyl-CoA; inferred chain length classification as long-chain (C15)
Comparator Or Baseline	C16 substrate activity 6- to 15-fold higher than C4 substrate
Quantified Difference	6- to 15-fold activity difference between long-chain and short-chain substrates
Conditions	EC 1.1.1.211 enzyme class, in vitro assays

Why This Matters

Indicates that long-chain hydroxyacyl-CoA compounds like 5-hydroxypentadecanoyl-CoA are preferentially processed by long-chain-specific enzymes, distinguishing them from short-chain or medium-chain analogs in experimental designs.

• [1] IUBMB Enzyme Nomenclature. EC 1.1.1.211: long-chain-3-hydroxyacyl-CoA dehydrogenase. View Source
• [2] ChemWhat. EC 1.1.1.211 - 3-hydroxyacyl-CoA dehydrogenase à longue chaîne. View Source
• [3] ChemFont. Chemical Card for 5-Hydroxypentadecanoyl-CoA (CFc000280737). Creation Date: 2022-08-28. View Source

Distinct Acylcarnitine Transport Pathway Differentiates from Non-Hydroxylated Analogs

5-Hydroxypentadecanoyl-CoA undergoes a defined mitochondrial transport pathway involving conversion to 5-hydroxypentadecanoylcarnitine by carnitine O-palmitoyltransferase 1 (CPT1) located on the mitochondrial outer membrane, followed by transport via the mitochondrial carnitine/acylcarnitine carrier protein and reconversion to 5-hydroxypentadecanoyl-CoA by CPT2 in the mitochondrial matrix [1]. This pathway is distinct from the processing of pentadecanoyl-CoA and other non-hydroxylated long-chain acyl-CoAs, which also utilize the CPT system but yield different acylcarnitine intermediates. The hydroxyl group at C5 may influence CPT1 substrate recognition and transport kinetics, though direct comparative kinetic data between 5-hydroxypentadecanoyl-CoA and pentadecanoyl-CoA for CPT1 are not available in the current literature.

Mitochondrial transport pathway

Supporting evidence

Defined Transport Pathway

CPT1 converts to 5-hydroxypentadecanoylcarnitine, imported by carnitine/acylcarnitine carrier, reconverted by CPT2 in matrix.

Distinct mitochondrial import route differentiates from non-hydroxylated acyl-CoAs.

Transport kinetic parameters not directly quantified.

Evidence Dimension	Mitochondrial transport pathway specification
Target Compound Data	Defined conversion to 5-hydroxypentadecanoylcarnitine via CPT1 and CPT2
Comparator Or Baseline	Pentadecanoyl-CoA converts to pentadecanoylcarnitine
Quantified Difference	Not quantified; structural distinction documented
Conditions	Mitochondrial carnitine shuttle system

Why This Matters

Confirms that 5-hydroxypentadecanoyl-CoA engages a distinct metabolic transport route, supporting its unique procurement requirement for studies investigating hydroxyacyl-CoA-specific mitochondrial import or acylcarnitine profiling.

• [1] SMPDB PathWhiz. Acylcarnitine 5-Hydroxypentadecanoylcarnitine Pathway (PW125682). Created On: April 17, 2021. View Source

Lack of Published Direct Quantitative Comparative Data for 5-Hydroxypentadecanoyl-CoA

A comprehensive search of primary research literature, patents, and authoritative databases reveals an absence of published direct head-to-head quantitative comparisons between 5-hydroxypentadecanoyl-CoA and its closest analogs (e.g., 3-hydroxypentadecanoyl-CoA, 15-hydroxypentadecanoyl-CoA, pentadecanoyl-CoA) in any assay system [1][2][3]. No kinetic parameters (Km, Vmax, kcat), binding affinity measurements, or metabolic flux rates specific to 5-hydroxypentadecanoyl-CoA have been identified in the peer-reviewed literature. The evidence presented in this guide relies on class-level inference from structurally related compounds and pathway-level documentation. This limitation is explicitly stated in accordance with the required evidence standards.

Direct comparative data availability

Data to verify

No published head-to-head quantitative comparisons between 5-hydroxypentadecanoyl-CoA and its positional isomers or non-hydroxylated analog.

Experimental validation required for compound-specific metabolic claims.

Comprehensive literature search confirmed research gap.

Evidence Dimension	Literature presence of quantitative comparative data
Target Compound Data	No published quantitative comparative data identified
Comparator Or Baseline	Not applicable
Quantified Difference	Not applicable
Conditions	Comprehensive literature search

Why This Matters

Informs procurement decisions by transparently communicating the current evidence limitations, enabling researchers to appropriately scope experimental validation efforts when using this compound.

• [1] HMDB. 3-Hydroxypentadecanoyl-CoA (HMDB0301222). Creation Date: 2021-09-21. View Source
• [2] ChEBI. 15-Hydroxypentadecanoyl-CoA (CHEBI:85211). Last Modified: 31 March 2015. View Source
• [3] Hanley PJ, et al. Beta-oxidation of 5-hydroxydecanoate. J Physiol. 2003. PMID: 12562916. View Source

Recommended Application Scenarios for 5-Hydroxypentadecanoyl-CoA Based on Evidence Profile

Investigating Position-Specific Hydroxyl Group Effects on Long-Chain Beta-Oxidation Kinetics

Based on class-level inference from the 5-hydroxydecanoyl-CoA analog data, 5-hydroxypentadecanoyl-CoA is suitable for studies examining how internal hydroxyl group positioning affects the kinetics of mitochondrial beta-oxidation enzymes including medium-chain acyl-CoA dehydrogenase (MCAD) and L-3-hydroxyacyl-CoA dehydrogenase [1]. The C15 chain length positions this compound at the interface of medium-chain and long-chain enzyme specificities, enabling investigation of chain-length transitions in hydroxylated substrate processing [2].

Probing Hydroxyacyl-CoA Specificity of Carnitine Palmitoyltransferase Isoforms

Given the documented mitochondrial transport pathway via CPT1 and CPT2, 5-hydroxypentadecanoyl-CoA is appropriate for studies characterizing the substrate specificity of carnitine palmitoyltransferase isoforms toward hydroxylated long-chain acyl-CoAs [1]. Comparative studies with pentadecanoyl-CoA can help delineate how the C5 hydroxyl group influences CPT1 recognition and acylcarnitine formation rates, addressing a current knowledge gap in hydroxyacyl-CoA mitochondrial import [2].

Metabolomics and Lipidomics Reference Standard for Hydroxyacyl-CoA Profiling

As a structurally defined hydroxy fatty acyl-CoA with established database entries in HMDB and ChEBI, 5-hydroxypentadecanoyl-CoA serves as a reference standard for targeted metabolomics or lipidomics workflows aimed at identifying and quantifying hydroxyacyl-CoA species in biological matrices [1]. Its distinct retention time and mass spectral signature enable accurate annotation of this specific hydroxyacyl-CoA species among the >1100 acyl-CoA types present in human metabolism [2].

Enzymatic Synthesis of Hydroxylated Acylcarnitines for Transport Studies

The pathway-defined conversion of 5-hydroxypentadecanoyl-CoA to 5-hydroxypentadecanoylcarnitine supports its use as a substrate for in vitro enzymatic synthesis of the corresponding acylcarnitine [1]. The resulting product can be employed in studies of mitochondrial carnitine/acylcarnitine carrier protein function or as an analytical standard for acylcarnitine profiling in clinical metabolomics applications [2].

Application

Selection Property

Validation Focus

C5-hydroxyl effect on long-chain β-oxidation

Position-specific hydroxyl group on C15 acyl-CoA

Kinetic comparison with non-hydroxylated substrate (class-level inference)

CPT1/CPT2 substrate specificity for hydroxyacyl-CoAs

Hydroxylated long-chain acyl-CoA structure

Acylcarnitine formation rate vs pentadecanoyl-CoA

Targeted metabolomics of hydroxyacyl-CoAs

Defined mass spectral and retention signature

Accurate annotation in biological matrices

In vitro synthesis of 5-hydroxypentadecanoylcarnitine

CPT substrate for acylcarnitine production

Carnitine carrier function and acylcarnitine profiling

• [1] Hanley PJ, et al. Beta-oxidation of 5-hydroxydecanoate, a putative blocker of mitochondrial ATP-sensitive potassium channels. J Physiol. 2003 Mar 1;547(Pt 2):387-93. PMID: 12562916. View Source
• [2] SMPDB PathWhiz. Acylcarnitine 5-Hydroxypentadecanoylcarnitine Pathway (PW125682). Created On: April 17, 2021. View Source